Cas no 1224002-54-3 (N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide)

• Product Name: N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• CAS No: 1224002-54-3
• MF: C₁₈H₁₉N₅O₄S
• MW: 401.439562082291
• CID: 5344418
• Update Time: 2025-06-08

N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(2-morpholino-7-oxothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• N-(2-methoxyphenyl)-2-(2-morpholin-4-yl-7-oxo-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• N-(2-methoxyphenyl)-2-(2-morpholin-4-yl-7-oxo[1,3]thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide

• Inchi： 1S/C18H19N5O4S/c1-26-13-5-3-2-4-12(13)20-14(24)10-23-11-19-16-15(17(23)25)28-18(21-16)22-6-8-27-9-7-22/h2-5,11H,6-10H2,1H3,(H,20,24)
• InChI Key： LJWSTHGUQBSLGC-UHFFFAOYSA-N
• SMILES： S1C2C(N(C=NC=2N=C1N1CCOCC1)CC(NC1C=CC=CC=1OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 615
• XLogP3: 1.5
• Topological Polar Surface Area: 125

Additional information on N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide

Professional Introduction to N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide (CAS No: 1224002-54-3)

N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1224002-54-3, represents a novel molecular entity with a complex structural framework that includes multiple heterocyclic rings and functional groups. The presence of a N-(2-methoxyphenyl) moiety alongside a 7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl backbone suggests potential biological activities that are worth exploring. This introduction aims to provide a comprehensive overview of the compound's structure, synthesis, and emerging applications in contemporary research.

The structural complexity of N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide is a testament to the ingenuity of modern synthetic chemistry. The compound features a central 1,3-thiazole ring system fused with a pyrimidine moiety, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways. The integration of these heterocycles with additional functional groups such as the N-(2-methoxyphenyl) group and the morpholin-4-yl substituent creates a molecule with diverse pharmacophoric features. Such structural attributes are often exploited to develop compounds with enhanced binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been a surge in interest regarding thiazolo[4,5-d]pyrimidine derivatives due to their reported pharmacological properties. These compounds have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific configuration of N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide positions it as a candidate for further investigation in these contexts. The morpholine ring, in particular, is known for its ability to enhance solubility and metabolic stability, making it an attractive feature for drug development.

The synthesis of this compound involves multiple steps that showcase the expertise required in organic chemistry. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization at various positions to introduce the necessary substituents. The use of protecting groups and selective deprotection strategies is crucial to ensure regioselectivity during the synthetic process. Advanced techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex core structure efficiently. These synthetic methodologies highlight the importance of precision and innovation in modern drug discovery.

Emerging research indicates that derivatives of thiazolo[4,5-d]pyrimidine can exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain analogs can interfere with kinases that are aberrantly activated in tumor cells. The presence of the N-(2-methoxyphenyl) group may contribute to improved binding interactions with these targets by optimizing steric and electronic properties. Additionally, the morpholine substituent could enhance pharmacokinetic profiles by reducing hydrophobicity and improving bioavailability.

The potential therapeutic applications of N-(2-methoxyphenyl)-2-[2-(morpholin-4-yl)-7-oxo-6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-6-yl]acetamide are further supported by computational studies that predict its binding affinity to various biological targets. Molecular docking simulations have been used to model interactions between this compound and proteins such as kinases and transcription factors. These simulations provide valuable insights into how structural modifications can be made to optimize potency and selectivity. Such computational approaches are increasingly integral to drug design pipelines due to their efficiency and predictive power.

In vitro assays have begun to explore the biological activity of this compound across different cellular models. Preliminary results suggest that it may possess inhibitory effects on specific enzymes relevant to inflammatory pathways. The dual functionality provided by the thiazole-pyrimidine core allows for simultaneous modulation of multiple targets within a pathway, which can be advantageous for achieving synergistic effects. Furthermore, the morpholine group's ability to interact with polar residues in proteins may enhance binding interactions compared to simpler amide-based analogs.

The future directions for research on N-(2-methoxyphenyl)-2-[2-(morpholin-4-yll)-7-oxylo-H,H[HJ3Jthiazolo[45d}pyrimidin~&lyl}acetamide include both in vivo testing and structural optimization efforts. Animal models will be essential for evaluating its efficacy and safety profiles before considering clinical trials. Concurrently，modifications can be made to improve pharmacokinetic properties such as oral bioavailability、metabolic stability，and tissue distribution。The integration of machine learning algorithms into drug design may also accelerate the discovery process by predicting optimal molecular structures based on existing data。

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists、biologists、and clinicians。N(22methoxyphenyll~&22(morphollllJYIYI)~7-oxylo-H,H[HJ3Jthia~zollld[d}pyrmlldln~&lyl}acetamide exemplifies how intricate molecular architectures can lead lo promising therapeutic candidates。Its unique combination offunctional groups makes it a versatile scaffold for further exploration。As research progresses，this compound has the potential lo contribute significantly lo our understanding off disease mechanismsandthe development off next-generation treatments。